Cas no 1934423-55-8 (1-(1-hydroxypropan-2-yl)-3-methylcyclohexane-1-carbaldehyde)

• Product Name: 1-(1-hydroxypropan-2-yl)-3-methylcyclohexane-1-carbaldehyde
• CAS No: 1934423-55-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6107671
• PubChem ID: 130690474
• Update Time: 2024-01-10

1-(1-hydroxypropan-2-yl)-3-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxypropan-2-yl)-3-methylcyclohexane-1-carbaldehyde
• Cyclohexanecarboxaldehyde, 1-(2-hydroxy-1-methylethyl)-3-methyl-
• 1934423-55-8
• EN300-1621033

• Inchi： 1S/C11H20O2/c1-9-4-3-5-11(6-9,8-13)10(2)7-12/h8-10,12H,3-7H2,1-2H3
• InChI Key： WMDKSGJXHPRFNX-UHFFFAOYSA-N
• SMILES： C1(C(C)CO)(C=O)CCCC(C)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±13.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids